Cas no 1160256-54-1 (8-Chloro-2-(2,5-dimethoxyphenyl)quinoline-4-carbonyl chloride)

• Product Name: 8-Chloro-2-(2,5-dimethoxyphenyl)quinoline-4-carbonyl chloride
• CAS No: 1160256-54-1
• MF: C₁₈H₁₃Cl₂NO₃
• MW: 362.206722974777
• MDL: MFCD03422879
• CID: 4682336
• Update Time: 2025-06-14

8-Chloro-2-(2,5-dimethoxyphenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 8-CHLORO-2-(2,5-DIMETHOXYPHENYL)QUINOLINE-4-CARBONYL CHLORIDE
• BBL014788
• STL197197
• R7574
• 4-quinolinecarbonyl chloride, 8-chloro-2-(2,5-dimethoxyphenyl)-
• 8-Chloro-2-(2,5-dimethoxyphenyl)quinoline-4-carbonyl chloride

• MDL： MFCD03422879
• Inchi： 1S/C18H13Cl2NO3/c1-23-10-6-7-16(24-2)13(8-10)15-9-12(18(20)22)11-4-3-5-14(19)17(11)21-15/h3-9H,1-2H3
• InChI Key： KFVQVFLCBFBYGS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C(=O)Cl)=CC(C3C=C(C=CC=3OC)OC)=NC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 450
• Topological Polar Surface Area: 48.4

Additional information on 8-Chloro-2-(2,5-dimethoxyphenyl)quinoline-4-carbonyl chloride

Comprehensive Overview of 8-Chloro-2-(2,5-dimethoxyphenyl)quinoline-4-carbonyl chloride (CAS No. 1160256-54-1)

The compound 8-Chloro-2-(2,5-dimethoxyphenyl)quinoline-4-carbonyl chloride (CAS No. 1160256-54-1) is a highly specialized quinoline derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-substituted quinoline core and a dimethoxyphenyl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science.

In recent years, the demand for 8-Chloro-2-(2,5-dimethoxyphenyl)quinoline-4-carbonyl chloride has surged, driven by its role in developing small-molecule inhibitors and fluorescent probes. Its carbonyl chloride group allows for facile derivatization, enabling the creation of amides, esters, and other functionalized compounds. This versatility aligns with current trends in precision medicine and targeted therapy, where customized molecular designs are critical.

From a synthetic chemistry perspective, the compound’s quinoline scaffold is particularly noteworthy. Quinolines are known for their broad-spectrum biological activities, including antimicrobial and anticancer properties. The incorporation of 2,5-dimethoxyphenyl and chloro substituents further enhances its electronic and steric properties, making it a subject of interest in structure-activity relationship (SAR) studies. These features are often explored in academic and industrial research, as evidenced by frequent queries in scientific databases.

Another area of growing interest is the compound’s potential in organic electronics. The quinoline core, combined with electron-donating methoxy groups, suggests possible applications in light-emitting diodes (LEDs) or photovoltaic materials. This aligns with the global push toward sustainable technologies, a topic dominating search trends in materials science. Researchers are actively investigating how such derivatives can improve device efficiency and stability.

Quality and purity are paramount when working with 8-Chloro-2-(2,5-dimethoxyphenyl)quinoline-4-carbonyl chloride. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for verifying its integrity. Suppliers and manufacturers must adhere to stringent Good Manufacturing Practices (GMP) to meet the needs of high-end applications. This focus on quality control is a recurring theme in user searches, reflecting the compound’s niche but critical role in advanced research.

In summary, 8-Chloro-2-(2,5-dimethoxyphenyl)quinoline-4-carbonyl chloride (CAS No. 1160256-54-1) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural complexity and functional adaptability make it a cornerstone in modern chemical research. As innovation in these fields accelerates, the relevance of this compound is expected to grow, solidifying its position in the scientific community.